Cas no 1040677-89-1 (N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide)

• Product Name: N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide
• CAS No: 1040677-89-1
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5923832
• PubChem ID: 27377765
• Update Time: 2025-06-09

N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide
• 2-(2-anilino-1,3-thiazol-4-yl)-N-[(2-methoxyphenyl)methyl]acetamide
• AKOS024508053
• VU0642893-1
• 1040677-89-1
• N-(2-methoxybenzyl)-2-(2-(phenylamino)thiazol-4-yl)acetamide
• F5382-0092

• Inchi： 1S/C19H19N3O2S/c1-24-17-10-6-5-7-14(17)12-20-18(23)11-16-13-25-19(22-16)21-15-8-3-2-4-9-15/h2-10,13H,11-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key： IFOHRTYEDDVBTO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CC1=CSC(NC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide

Professional Introduction to N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide (CAS No. 1040677-89-1)

N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide, a compound with the chemical identifier CAS No. 1040677-89-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a thiazole core and an amide moiety, which are well-documented for their role in modulating biological pathways.

The thiazole ring is a heterocyclic structure that has been extensively studied for its pharmacological properties. It is characterized by the presence of sulfur and nitrogen atoms in its five-membered ring, which contributes to its ability to interact with various biological targets. In particular, the 1,3-thiazole scaffold has been identified as a crucial component in several bioactive molecules, including antifungal, antibacterial, and anticancer agents. The incorporation of the phenylamino group further enhances the compound's potential by introducing additional aromatic interactions and electronic properties that can influence its binding affinity and selectivity.

The amide functional group in N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide plays a critical role in determining its solubility and bioavailability. Amides are known for their ability to form hydrogen bonds, which can facilitate interactions with biological targets such as enzymes and receptors. This property makes amide-containing compounds particularly valuable in drug design, as it allows for the fine-tuning of molecular interactions to achieve desired pharmacological effects.

The presence of the 2-methoxyphenyl group adds another layer of complexity to the molecule's structure. This aromatic group is capable of engaging in π-stacking interactions with other aromatic residues in biological targets, which can enhance binding affinity. Additionally, the methoxy substituent can influence the electronic properties of the molecule, potentially affecting its metabolic stability and pharmacokinetic profile.

Recent research has highlighted the importance of multifunctional compounds in addressing complex diseases. N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. Studies have demonstrated that such multifunctional approaches can lead to increased therapeutic efficacy by simultaneously targeting multiple pathways or interacting with multiple binding sites on a single target.

In vitro studies have begun to elucidate the mechanistic aspects of N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide's activity. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes implicated in inflammatory responses. The interaction between the thiazole core and these enzymes appears to disrupt key signaling cascades, leading to reduced inflammatory cytokine production. Furthermore, the amide and phenylamino groups contribute to stabilizing the enzyme-inhibitor complex through hydrogen bonding and hydrophobic interactions.

The potential therapeutic applications of N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide are broad and include conditions such as inflammation-related disorders and neurodegenerative diseases. The compound's ability to modulate enzymatic activity and interfere with pathological signaling pathways positions it as a promising candidate for further development. Preclinical studies are ongoing to evaluate its safety profile and optimize dosing regimens for clinical translation.

The synthesis of N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic framework efficiently.

The structural diversity inherent in this compound underscores its potential as a scaffold for drug discovery efforts. By modifying specific functional groups or introducing additional substituents, researchers can generate novel derivatives with tailored pharmacological properties. This flexibility makes N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide a valuable asset in medicinal chemistry libraries.

The growing body of evidence supporting the therapeutic potential of thiazole derivatives continues to drive interest in compounds like N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide. Innovations in computational chemistry and high-throughput screening technologies are accelerating the discovery process by enabling rapid evaluation of large chemical libraries. These advancements hold promise for identifying new lead compounds that can be optimized for clinical use.

In conclusion, N-[(2-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a promising candidate for further investigation into treating various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.